6-Amino-3-(3-carboxy-4-chlorophenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(3-carboxy-4-chlorophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H9ClN2O4/c14-9-3-1-6(5-8(9)12(17)18)7-2-4-10(15)16-11(7)13(19)20/h1-5H,(H2,15,16)(H,17,18)(H,19,20)
• InChI Key: MPTHGVINWNRZMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(N=C(C=C2)N)C(=O)O)C(=O)O)Cl
• Molecular Formula: C13H9ClN2O4
• Molecular Weight: 292.67 g/mol

Description

6-Amino-3-(3-carboxy-4-chlorophenyl)picolinic acid, 95% (hereafter referred to as 6-Amino-3-CPP) is an organic compound used in scientific research. It is an important building block in organic synthesis and has a wide range of applications in the laboratory. It is a white crystalline solid with a melting point of 195-197°C and a molecular weight of 315.6 g/mol. 6-Amino-3-CPP is a versatile reagent used in the synthesis of many compounds and is used as a starting material for the synthesis of other compounds.

Mechanism of Action

6-Amino-3-CPP acts as a nucleophile in organic synthesis. It reacts with electrophiles such as halides, aldehydes, and ketones, and is used in the synthesis of peptides and other peptidomimetics. It can also act as a base in the formation of amides and other derivatives.
Biochemical and Physiological Effects
6-Amino-3-CPP has been studied for its biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds. It has also been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

6-Amino-3-CPP is a versatile reagent used in the synthesis of many compounds. It is relatively inexpensive and can be stored for long periods of time without degradation. It is also easy to use in the laboratory and can be used in many different types of reactions. However, it is toxic and should be handled with care.

Future Directions

Future research on 6-Amino-3-CPP could focus on its potential applications in drug discovery and development. It could also be used to study the structure and properties of proteins and other biomolecules. Additionally, further research could be conducted to explore its potential therapeutic effects and its potential use in the synthesis of peptides and other peptidomimetics. Finally, research could be conducted to explore the effects of 6-Amino-3-CPP on the environment and its potential toxicity.

Synthesis Methods

6-Amino-3-CPP is synthesized from 4-chlorophenylacetic acid and acrylonitrile. The reaction is carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as palladium chloride. The reaction is heated to a temperature of 150-180°C and the resulting product is a white solid. The reaction yield is usually in the range of 80-90%.

Scientific Research Applications

6-Amino-3-CPP is used in scientific research for a variety of purposes. It is used as a starting material for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of polymers and other materials. It has been used to study the structure and properties of proteins, enzymes, and other biomolecules. 6-Amino-3-CPP is also used in the synthesis of peptides and other peptidomimetics.